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Compound of Interest

Compound Name:
5-(Acetylamino)-2-chlorobenzoic

acid

Cat. No.: B079557 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the synthesis of 2-amino-5-

chlorobenzamide, a key intermediate in the production of pharmaceuticals, dyes, and other fine

chemicals.[1] The protocols outlined below are based on established chemical literature and

offer reliable routes from readily available starting materials.

Synthesis Strategies Overview
The preparation of 2-amino-5-chlorobenzamide can be achieved through several synthetic

pathways. The most common approaches involve the amidation of a 2-amino-5-chlorobenzoic

acid derivative or the functional group transformation of related precursors. This document

details two primary methods:

Two-Step Synthesis from Methyl Anthranilate: This high-yield method involves the

chlorination of methyl anthranilate followed by ammonolysis.[1][2]

Multi-Step Synthesis from Anthranilic Acid: This classic route proceeds via chlorination,

formation of an acid chloride, and subsequent amidation.[3]
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Method
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Yield Reference

1
Methyl

Anthranilate

Sodium

hypochlorite,

Glacial acetic

acid,

Ammonia

Methyl 2-

amino-5-

chlorobenzoa

te

>85%

(overall)
[1][2]

Step 1

(Chlorination)

: 95%

[1]

Step 2

(Ammonolysi

s): 90%

[1]

2
Anthranilic

Acid

Sulphuryl

chloride,

Thionyl

chloride,

Ammonia

5-

Chloroanthra

nilic acid, 2-

Amino-5-

chlorobenzoyl

chloride

68%

(Amidation

step)

[3]

Experimental Protocols
Method 1: Two-Step Synthesis from Methyl Anthranilate
This method is advantageous due to its high efficiency and simple, practical steps.[1][2]

Step 1: 5-Position Chlorination of Methyl Anthranilate

In a reaction vessel, combine 150 mL of dichloromethane, 10 g of methyl anthranilate, 10 g

of glacial acetic acid, and 100 mL of water.

Cool the mixture to a temperature between -10°C and -8°C.

Slowly add 100 g of a 10% sodium hypochlorite solution while maintaining the temperature

at -8°C.
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Allow the reaction to proceed for 30 minutes at this temperature.

Separate the organic phase and dry it to obtain methyl 2-amino-5-chlorobenzoate as a white

crystal. The reported yield for this step is 95%.[1]

Step 2: Ammonolysis of Methyl 2-amino-5-chlorobenzoate

Place 10 g of the methyl 2-amino-5-chlorobenzoate obtained from Step 1 and 30 g of a 25%

aqueous ammonia solution into an autoclave.

Heat the autoclave to a temperature range of 100-150°C, raising the pressure to 2-4 MPa.

Maintain these conditions and react for 12 hours.[1]

After cooling and reducing the pressure to normal, separate the solvent water.

Dissolve the resulting crystals in dichloromethane.

Add activated carbon and stir the mixture at 70-80°C for 1 hour.

Perform suction filtration to isolate the final product, 2-amino-5-chlorobenzamide. The

reported yield for this step is 90%.[1]

Method 2: Multi-Step Synthesis from Anthranilic Acid
This route provides an alternative starting from the corresponding carboxylic acid.

Step 1: Ring Chlorination of Anthranilic Acid

In a suitable reaction vessel, react anthranilic acid with sulphuryl chloride to produce 5-

chloroanthranilic acid.[3]

Step 2: Formation of 2-Amino-5-chlorobenzoyl Chloride

Convert the 5-chloroanthranilic acid from the previous step into the corresponding acid

chloride by reacting it with thionyl chloride.[3]

Step 3: Amination of 2-Amino-5-chlorobenzoyl Chloride
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Add 1 g (5 mmoles) of 2-amino-5-chlorobenzoyl chloride to cold liquor ammonia.

Shake the flask frequently for 30 minutes.

Filter the reaction mixture and wash the precipitate with water.

Dry the precipitate to obtain 2-amino-5-chlorobenzamide. The reported yield for this final step

is 68%.[3]

Visualized Experimental Workflow
The following diagram illustrates the key steps in the synthesis of 2-amino-5-chlorobenzamide

from methyl anthranilate.
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Caption: Workflow for the synthesis of 2-amino-5-chlorobenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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